Cas no 23013-84-5 (Neoglycyrol)

• Product Name: Neoglycyrol
• CAS No: 23013-84-5
• MF: C₂₁H₁₈O₆
• MW: 366.364026546478
• CID: 279308
• PubChem ID: 5320083
• Update Time: 2025-04-19

Neoglycyrol Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dihydroxy-1-methoxy-2-(3-methyl-2-buten-1-yl)-
• Glycyrol
• 3,9-dihydroxy-1-methoxy-2-(3-methylbut-2-enyl)-[1]benzofuro[3,2-c]chromen-6-one
• 3,9-Dihydroxy-1-methoxy-2-(3-methyl-but-2-enyl)-benzofuro[3,2-c][1]benzopyran-6-one
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3,9-dihydroxy-1-methoxy-2-(3-methyl-2-butenyl)-
• neoglycyrol
• 3,9-Dihydroxy-1-methoxy-2-(3-methyl-2-butenyl)-6H-benzofuro[3,2-c][1]benzopyran-6-one
• [ "" ]
• MLS000697623
• HMS2270J05
• SMR000470955
• 3,9-Dihydroxy-1-methoxy-2-prenylcoumestan
• C16968
• Q27149874
• 3,9-dihy
• SCHEMBL758197
• 6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE, 3,9-DIHYDROXY-1-METHOXY-2-(3-METHYL-2-BUTEN-1-YL)-
• FT-0775552
• CS-0024524
• 6H-Benzofuro[3,2-c][1]benzopyran-6-one, 3,9-dihydroxy-1-methoxy-2-(3-methyl-2-buten-1-yl)-
• DTXSID00177569
• HY-N3961
• 3,9-dihydroxy-1-methoxy-2-(3-methylbut-2-en-1-yl)-6H-(1)benzofuro(3,2-c)(1)benzopyran-6-one
• YAA01384
• 3,9-DIHYDROXY-1-METHOXY-2-(3-METHYL-2-BUTEN-1-YL)-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE
• 3,9-dihydroxy-1-methoxy-2-(3-methylbut-2-enyl)benzofuro[3,2-c]chromen-6-one
• CHEBI:80832
• 1,9-Dihydroxy-3-methoxy-2-prenylcoumestan
• AKOS032949068
• 6C3DSA537F
• 23013-84-5
• 3,9-dihydroxy-1-methoxy-2-(3-methylbut-2-en-1-yl)-6H-[1]benzofuro[3,2-c][1]benzopyran-6-one
• CHEMBL132695
• MS-25857
• UNII-6C3DSA537F
• MLSMR
• DA-56099
• Neoglycyrol

• Inchi： 1S/C21H18O6/c1-10(2)4-6-12-14(23)9-16-18(19(12)25-3)20-17(21(24)27-16)13-7-5-11(22)8-15(13)26-20/h4-5,7-9,22-23H,6H2,1-3H3
• InChI Key： LWESBHWAOZORCQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(=O)OC3=CC(=C(C/C=C(\C)/C)C(=C3C1=2)OC)O)O

Computed Properties

• Exact Mass: 366.11034
• Monoisotopic Mass: 366.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• Molecular Weight: 366.4
• XLogP3: 4.7

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 263.5-265 ºC
• Boiling Point: 493.1°Cat760mmHg
• Flash Point: 252°C
• Refractive Index: 1.667
• Solubility: Insuluble (5.1E-3 g/L) (25 ºC),
• PSA: 89.13

Neoglycyrol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans